Cas no 1021253-47-3 (7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 1021253-47-3
• MF: C₁₈H₁₃N₅O₄
• MW: 363.326923131943
• CID: 5432440
• Update Time: 2025-07-15

7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C18H13N5O4/c1-27-15-4-2-3-14(11-15)21-9-10-22-16(19-20-17(22)18(21)24)12-5-7-13(8-6-12)23(25)26/h2-11H,1H3
• InChI Key： MBAIQPVFPISKIL-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=C([N+]([O-])=O)C=C3)N1C=CN(C1=CC=CC(OC)=C1)C2=O

Additional information on 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Recent Advances in the Study of 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS: 1021253-47-3)

The compound 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS: 1021253-47-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyrazine core, has been investigated for its pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings in recent research is the compound's ability to selectively inhibit specific protein kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study reported an IC50 value of 12 nM for PI3Kα, highlighting its potential as a targeted therapy for PI3K-driven malignancies.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. A pharmacokinetic study conducted in rodent models revealed favorable oral bioavailability (68%) and a half-life of approximately 4.5 hours, suggesting its suitability for oral administration. Furthermore, metabolite profiling identified the primary metabolic pathways, with hepatic glucuronidation being the predominant route of elimination.

Another area of active research involves the structural optimization of 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one to enhance its therapeutic index. A recent structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters systematically modified the methoxyphenyl and nitrophenyl substituents, leading to the identification of analogs with improved potency and reduced off-target effects. Notably, the introduction of a fluorine atom at the para position of the methoxyphenyl ring resulted in a 3-fold increase in cellular activity against breast cancer cell lines.

Recent advancements in synthetic chemistry have also facilitated the scalable production of this compound. A 2024 report in Organic Process Research & Development described a novel, high-yielding (82%) synthetic route that employs a one-pot cyclization strategy, significantly reducing the number of purification steps and improving overall efficiency. This development is particularly important for enabling future clinical translation.

Looking ahead, researchers are focusing on the compound's potential applications beyond oncology. Preliminary data presented at the 2024 American Chemical Society National Meeting suggest that 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one may have utility in inflammatory diseases due to its ability to modulate NF-κB signaling. These findings open new avenues for therapeutic development and warrant further investigation.

In conclusion, recent studies on 7-(3-methoxyphenyl)-3-(4-nitrophenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS: 1021253-47-3) have significantly advanced our understanding of its pharmacological properties and therapeutic potential. With ongoing research focused on mechanism elucidation, structural optimization, and clinical translation, this compound represents a promising candidate for the development of novel targeted therapies in oncology and potentially other disease areas.